Cas no 2648962-20-1 (Sodium 2-(oxan-4-yl)-1,3-thiazole-4-carboxylate)

• Product Name: Sodium 2-(oxan-4-yl)-1,3-thiazole-4-carboxylate
• CAS No: 2648962-20-1
• MF: C₉H₁₀NNaO₃S
• MW: 235.235372066498
• MDL: MFCD34168417
• CID: 5329084
• PubChem ID: 155973753
• Update Time: 2025-10-18

Sodium 2-(oxan-4-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 2-(oxan-4-yl)-1,3-thiazole-4-carboxylate
• Z4996642482
• Sodium 2-(oxan-4-yl)-1,3-thiazole-4-carboxylate

• MDL： MFCD34168417
• Inchi： 1S/C9H11NO3S.Na/c11-9(12)7-5-14-8(10-7)6-1-3-13-4-2-6;/h5-6H,1-4H2,(H,11,12);/q;+1/p-1
• InChI Key： IMAVKVXGVJHPSO-UHFFFAOYSA-M
• SMILES： S1C=C(C(=O)[O-])N=C1C1CCOCC1.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Topological Polar Surface Area: 90.5

Additional information on Sodium 2-(oxan-4-yl)-1,3-thiazole-4-carboxylate

Sodium 2-(oxan-4-yl)-1,3-thiazole-4-carboxylate: A Comprehensive Overview

Sodium 2-(oxan-4-yl)-1,3-thiazole-4-carboxylate, with the CAS number 2648962-20-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a thiazole ring system with an oxane (tetrahydropyran) moiety. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common structural motif in various pharmaceuticals and agrochemicals. The presence of the oxane group introduces additional complexity to the molecule, potentially enhancing its solubility and stability under certain conditions.

Recent studies have highlighted the potential of sodium 2-(oxan-4-yl)-1,3-thiazole-4-carboxylate in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. The carboxylate group in the molecule allows for ionization under physiological conditions, which can improve drug solubility and bioavailability. This property makes it a promising candidate for developing targeted drug delivery systems, particularly for anticancer agents.

In addition to its pharmaceutical applications, sodium 2-(oxan-4-yl)-1,3-thiazole-4-carboxylate has shown potential in the field of polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. These materials are being investigated for use in advanced composites and biodegradable plastics, addressing the growing demand for sustainable alternatives in manufacturing.

The synthesis of sodium 2-(oxan-4-yl)-1,3-thiazole-4-carboxylate involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. Such innovations are critical for scaling up production to meet industrial demands.

From a structural perspective, the molecule's thiazole core is highly versatile, allowing for further functionalization to tailor its properties for specific applications. For example, substitution at the 5-position of the thiazole ring can introduce additional functionalities such as hydroxyl or amino groups, expanding its utility in diverse chemical systems. This modular approach to synthesis underscores the compound's adaptability and potential for widespread use.

Furthermore, sodium 2-(oxan-4-yl)-1,3-thiazole-4-carboxylate has demonstrated interesting photophysical properties, making it a candidate for applications in optoelectronics. Its ability to emit fluorescence under UV light has been explored for use in sensors and imaging agents. Recent research has focused on enhancing its emission efficiency through structural modifications, paving the way for its integration into next-generation electronic devices.

In conclusion, sodium 2-(oxan-4-yl)-1,3-thiazole-4-carboxylate represents a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.